Cas no 58725-33-0 (1-(1-Oxohexadecyl)-L-proline sodium salt)

• Product Name: 1-(1-Oxohexadecyl)-L-proline sodium salt
• CAS No: 58725-33-0
• MF: C₂₁H₃₈NNaO₃
• MW: 375.521097660065
• MDL: MFCD09751056
• CID: 57313
• PubChem ID: 45789919
• Update Time: 2025-07-22

1-(1-Oxohexadecyl)-L-proline sodium salt Chemical and Physical Properties

Names and Identifiers

• Sodium 1-palmitoyl-L-prolinate
• N-Hexadecanoyl-L-proline monosodium salt
• 1-(1-Oxohexadecyl)-L-proline sodium salt
• N-HEXADECANOYL-PROLINE MONO SODIUM SALT
• sodium N-palmitoyl-l-prolinate
• CS-0362630
• L-PROLINE, 1-(1-OXOHEXADECYL)-, SODIUM SALT (1:1)
• sodium palmitoyl proline
• SODIUM PALMITOYL PROLINE [WHO-DD]
• UNII-64L053FRFO
• sodium (2S)-1-hexadecanoylpyrrolidine-2-carboxylate
• SCHEMBL245579
• sodium palmitoyl-L-prolinate
• N-Palmitoyl-L-proline sodium salt
• 64L053FRFO
• SODIUM PALMITOYL PROLINE [INCI]
• EINECS 261-406-3
• A831993
• Sodium (2S)-1-palmitoylpyrrolidine-2-carboxylate
• Sodium 5-oxo-1-palmitoyl-L-prolinate
• AKOS015919471
• DS-0327
• sodium;(2S)-1-hexadecanoylpyrrolidine-2-carboxylate
• 58725-33-0
• Q27263761
• L-Proline, 1-(1-oxohexadecyl)-, sodium salt
• 1-(1-Oxohexadecyl)-L-prolinesodiumsalt
• GJIFNLAZXVYJDI-FYZYNONXSA-M

• MDL： MFCD09751056
• Inchi： 1S/C21H39NO3.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20(23)22-18-15-16-19(22)21(24)25;/h19H,2-18H2,1H3,(H,24,25);/q;+1/p-1/t19-;/m0./s1
• InChI Key： GJIFNLAZXVYJDI-FYZYNONXSA-M
• SMILES： [Na+].O=C(CCCCCCCCCCCCCCC)N1CCC[C@H]1C(=O)[O-]

Computed Properties

• Exact Mass: 375.27500
• Monoisotopic Mass: 375.275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2

Experimental Properties

• Boiling Point: 527°Cat760mmHg
• Flash Point: 272.5°C
• PSA: 60.44000
• LogP: 4.14650

Additional information on 1-(1-Oxohexadecyl)-L-proline sodium salt

Introduction to 1-(1-Oxohexadecyl)-L-proline sodium salt (CAS No. 58725-33-0)

1-(1-Oxohexadecyl)-L-proline sodium salt, identified by the Chemical Abstracts Service Number (CAS No.) 58725-33-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a long-chain aliphatic oxo group attached to the L-proline backbone and its sodium salt form, exhibits unique biochemical properties that make it a promising candidate for various therapeutic applications. The structural configuration of this molecule, characterized by its hexadecyl side chain and the presence of an oxo functional group, contributes to its distinctive solubility profile and interaction capabilities with biological targets.

The synthesis and characterization of 1-(1-Oxohexadecyl)-L-proline sodium salt have been subjects of extensive research due to its potential in modulating biological pathways. Recent advancements in chemical biology have highlighted the compound's role in drug delivery systems, particularly in enhancing the bioavailability of hydrophobic therapeutic agents. The long hydrocarbon chain of the hexadecyl moiety facilitates interactions with lipid bilayers, making it an attractive component in nanocarrier formulations designed for targeted drug delivery. This property is particularly relevant in addressing challenges associated with the poor solubility of many pharmacologically active compounds.

In addition to its applications in drug delivery, 1-(1-Oxohexadecyl)-L-proline sodium salt has been explored for its potential anti-inflammatory and immunomodulatory effects. Studies have demonstrated that the compound can interact with specific receptors and enzymes involved in inflammatory responses, thereby modulating the activity of key signaling pathways such as NF-κB and MAPK. The presence of the sodium salt form enhances its stability and solubility in aqueous environments, which is crucial for pharmaceutical formulations intended for oral or intravenous administration.

Recent clinical trials have begun to investigate the efficacy of derivatives of 1-(1-Oxohexadecyl)-L-proline sodium salt in treating chronic inflammatory diseases. Preliminary results suggest that this compound can significantly reduce inflammation markers in animal models without notable side effects. These findings are particularly encouraging given the growing demand for novel anti-inflammatory agents that offer improved efficacy and safety profiles compared to existing treatments. The ability of this compound to cross biological barriers effectively makes it a valuable candidate for further development in therapeutic contexts.

The chemical properties of 1-(1-Oxohexadecyl)-L-proline sodium salt, particularly its amphiphilic nature due to the combination of the polar amine group from L-proline and the nonpolar hexadecyl chain, also make it suitable for applications in biomaterials science. Researchers have leveraged these properties to develop novel hydrogels and scaffolds for tissue engineering applications. The compound's ability to self-assemble into ordered structures under specific conditions provides a foundation for creating three-dimensional matrices that mimic natural extracellular environments, thereby supporting cell growth and tissue regeneration.

From a synthetic chemistry perspective, the preparation of 1-(1-Oxohexadecyl)-L-proline sodium salt involves multi-step organic transformations, including esterification, amidation, and salt formation processes. The optimization of these synthetic routes is critical for achieving high yields and purity levels necessary for pharmaceutical applications. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable production processes for this compound, reducing waste generation and minimizing environmental impact.

The role of computational chemistry in understanding the behavior of 1-(1-Oxohexadecyl)-L-proline sodium salt cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts by identifying key binding pockets and optimizing molecular structure for enhanced affinity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, streamlining the process from hypothesis generation to lead optimization.

The future prospects for 1-(1-Oxohexadecyl)-L-proline sodium salt are promising, with ongoing research exploring its potential in additional therapeutic areas such as cancer therapy and neurodegenerative diseases. Its unique structural features suggest that it may serve as a versatile scaffold for designing novel bioactive molecules with tailored functionalities. As our understanding of biological systems continues to evolve, compounds like this are poised to play pivotal roles in next-generation therapeutics.